![molecular formula C16H14ClNO3 B285743 3-[2-(2-Chloro-phenoxy)-ethyl]-5-methyl-3H-benzooxazol-2-one](/img/structure/B285743.png)
3-[2-(2-Chloro-phenoxy)-ethyl]-5-methyl-3H-benzooxazol-2-one
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Overview
Description
3-[2-(2-Chloro-phenoxy)-ethyl]-5-methyl-3H-benzooxazol-2-one, commonly known as Clomeleon, is a genetically encoded fluorescent protein that is widely used in scientific research. Clomeleon is a calcium-sensitive protein that allows researchers to monitor calcium concentrations in living cells. It has become an essential tool for studying various physiological processes, including neuronal activity, muscle contraction, and cell signaling.
Mechanism of Action
Clomeleon works by changing its fluorescence in response to changes in calcium concentration. When calcium binds to calmodulin, the fluorescence of YFP is quenched, while the fluorescence of GFP is enhanced. This change in fluorescence can be detected using fluorescence microscopy, allowing researchers to monitor calcium concentrations in living cells.
Biochemical and Physiological Effects
Clomeleon has been shown to have no significant effects on cell viability or function. It does not interfere with calcium signaling pathways or other physiological processes. However, the expression of Clomeleon in cells can affect the expression of other genes, which may have unintended effects on cellular function.
Advantages and Limitations for Lab Experiments
The main advantage of Clomeleon is its ability to monitor calcium concentrations in living cells. This allows researchers to study physiological processes in real-time and to investigate the effects of drugs on calcium signaling. Clomeleon is also relatively easy to use and can be expressed in a wide variety of cell types.
One limitation of Clomeleon is that it requires the use of recombinant DNA technology, which can be time-consuming and expensive. Additionally, the expression of Clomeleon in cells can affect the expression of other genes, which may have unintended effects on cellular function. Finally, Clomeleon is not suitable for use in vivo, as it cannot penetrate cell membranes and is rapidly degraded in the bloodstream.
Future Directions
There are several future directions for the use of Clomeleon in scientific research. One area of interest is the development of new calcium-sensitive proteins that can monitor other physiological processes, such as pH and membrane potential. Another area of interest is the development of new methods for delivering Clomeleon to cells, such as the use of nanoparticles or viral vectors. Finally, there is interest in using Clomeleon to study the effects of drugs on calcium signaling in disease models, such as cancer and neurodegenerative diseases.
Synthesis Methods
The synthesis of Clomeleon involves the use of recombinant DNA technology. The protein is created by fusing two fluorescent proteins, green fluorescent protein (GFP) and yellow fluorescent protein (YFP), with a calcium-binding protein called calmodulin. The resulting protein is then expressed in cells using a viral vector or transfection.
Scientific Research Applications
Clomeleon is widely used in scientific research to monitor calcium concentrations in living cells. It has been used to study various physiological processes, including neuronal activity, muscle contraction, and cell signaling. Clomeleon has also been used to study the effects of drugs on calcium signaling and to investigate the role of calcium in disease processes.
Properties
Molecular Formula |
C16H14ClNO3 |
---|---|
Molecular Weight |
303.74 g/mol |
IUPAC Name |
3-[2-(2-chlorophenoxy)ethyl]-5-methyl-1,3-benzoxazol-2-one |
InChI |
InChI=1S/C16H14ClNO3/c1-11-6-7-15-13(10-11)18(16(19)21-15)8-9-20-14-5-3-2-4-12(14)17/h2-7,10H,8-9H2,1H3 |
InChI Key |
JAWJIIHSSWATGM-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC(=O)N2CCOC3=CC=CC=C3Cl |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)N2CCOC3=CC=CC=C3Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.